5-Chloro-6-methylpyridine-2-carbonitrile

• IUPAC Name: 5-chloro-6-methylpyridine-2-carbonitrile
• InChI: InChI=1S/C7H5ClN2/c1-5-7(8)3-2-6(4-9)10-5/h2-3H,1H3
• InChI Key: SDTDSJLWNQKUCR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=N1)C#N)Cl
• Molecular Formula: C7H5ClN2
• DSSTOX Substance ID: DTXSID40720871
• Molecular Weight: 152.58 g/mol
• CAS RN: 1256809-01-4

Description

“5-Chloro-6-methylpyridine-2-carbonitrile” is a chemical compound with the CAS Number: 875293-89-3. It has a molecular weight of 152.58 and its IUPAC name is 6-chloro-5-methyl-2-pyridinecarbonitrile. It is a solid substance.

Molecular Structure Analysis

The InChI code for “5-Chloro-6-methylpyridine-2-carbonitrile” is 1S/C7H5ClN2/c1-5-2-3-6 (4-9)10-7 (5)8/h2-3H,1H3. This code provides a unique representation of the molecule’s structure.

Physical And Chemical Properties Analysis

“5-Chloro-6-methylpyridine-2-carbonitrile” is a solid substance. It has a molecular weight of 152.58. The compound should be stored in a sealed and dry environment at 2-8°C.

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements associated with it are H302-H315-H319-H335, indicating that it can be harmful if swallowed, can cause skin irritation, can cause serious eye irritation, and may cause respiratory irritation. The precautionary statements are P261-P305+P351+P338, advising to avoid breathing dust/fume/gas/mist/vapors/spray and, in case of contact with eyes, to rinse cautiously with water for several minutes.

Synthesis routes and methods

Procedure details

A solution of 5-amino-6-methylpicolinonitrile (2) (260 mg, 1.95 mmol), CuCl (290 mg, 2.93 mmol) and t-BuONO (456 mg, 3.9 mmol) in CH3CN (10 mL) was stirred at room temperature under N2 for 2 h, and then warmed to 60° C. After 2 h, 10 mL 6N HCl was added and extracted with EA (3×10 mL). The organic phase was dried with anhydrous Na2SO4, filtered and concentrated. The residue was purified by Prep-TLC using PE/EtOAc=1/1 to give title compound as oil.